Cas no 2229375-05-5 (4-(3-methyloxetan-3-yl)methylpiperidin-4-ol)

• Product Name: 4-(3-methyloxetan-3-yl)methylpiperidin-4-ol
• CAS No: 2229375-05-5
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 6410578
• PubChem ID: 165649122
• Update Time: 2025-05-25

4-(3-methyloxetan-3-yl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3-methyloxetan-3-yl)methylpiperidin-4-ol
• EN300-1818734
• 2229375-05-5
• 4-[(3-methyloxetan-3-yl)methyl]piperidin-4-ol

• Inchi： 1S/C10H19NO2/c1-9(7-13-8-9)6-10(12)2-4-11-5-3-10/h11-12H,2-8H2,1H3
• InChI Key： UOGFCBILQSRZGF-UHFFFAOYSA-N
• SMILES： O1CC(C)(C1)CC1(CCNCC1)O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 41.5Ų

Additional information on 4-(3-methyloxetan-3-yl)methylpiperidin-4-ol

Chemical Profile of 4-(3-methyloxetan-3-yl)methylpiperidin-4-ol (CAS No: 2229375-05-5)

4-(3-methyloxetan-3-yl)methylpiperidin-4-ol, identified by its CAS number 2229375-05-5, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the piperidine class, characterized by a six-membered heterocyclic ring containing one nitrogen atom, which is a common motif in drug design. The presence of an oxetane ring at the 3-position of the piperidine core introduces additional reactivity and conformational flexibility, making it a promising scaffold for medicinal chemistry applications.

The 3-methyloxetan-3-yl substituent in the molecule is particularly noteworthy, as oxetane rings are known for their strained three-membered structure. This strain can be exploited to facilitate ring-opening reactions, which can be harnessed in synthetic pathways or to introduce specific functional groups into the molecule. The combination of the piperidine and oxetane moieties suggests potential applications in the development of bioactive molecules, particularly those targeting neurological or cardiovascular systems where piperidine derivatives are frequently employed.

Recent advancements in drug discovery have highlighted the importance of molecular diversity and novel scaffolds. Compounds like 4-(3-methyloxetan-3-yl)methylpiperidin-4-ol represent a frontier in this domain, offering unique chemical handles that can be modified to optimize pharmacokinetic and pharmacodynamic profiles. The methyloxetane group, in particular, has been explored in various contexts for its ability to enhance binding affinity or modulate metabolic stability.

In academic research, derivatives of this compound have been investigated for their potential as kinase inhibitors or as modulators of G-protein coupled receptors (GPCRs). The piperidine ring’s ability to mimic certain amino acid residues in protein binding pockets makes it an attractive scaffold for designing small molecules that interact with biological targets. Additionally, the oxetane ring’s reactivity allows for controlled modifications, enabling chemists to fine-tune the compound’s properties for specific therapeutic applications.

The synthesis of 4-(3-methyloxetan-3-yl)methylpiperidin-4-ol involves multi-step organic transformations, typically starting from commercially available precursors such as piperidine and epichlorohydrin. The introduction of the oxetane ring requires careful control of reaction conditions to ensure high yield and purity. Techniques such as nucleophilic substitution reactions are commonly employed to install the methyloxetane moiety onto the piperidine backbone. These synthetic strategies are well-documented in organic chemistry literature and have been adapted for large-scale production where necessary.

The pharmacological potential of this compound has been explored through computational modeling and experimental screening. Virtual screening techniques have been used to identify potential binding interactions with target proteins, while high-throughput screening (HTS) has facilitated rapid evaluation of biological activity. Preliminary studies suggest that derivatives of 4-(3-methyloxetan-3-yl)methylpiperidin-4-ol may exhibit desirable properties such as selectivity and oral bioavailability, which are critical factors in drug development.

The structural features of 4-(3-methyloxetan-3-yl)methylpiperidin-4-ol also make it a valuable tool for mechanistic studies. The strained oxetane ring can undergo ring-opening under specific conditions, providing insights into reaction mechanisms and allowing for the synthesis of libraries of analogs with varied substituents. This flexibility is particularly useful in medicinal chemistry, where small changes in molecular structure can lead to significant differences in biological activity.

In conclusion, 4-(3-methyloxetan-3-yl)methylpiperidin-4-ol (CAS No: 2229375-05-5) is a structurally intriguing compound with potential applications across multiple areas of pharmaceutical research. Its unique combination of a piperidine core and a methyloxetane substituent offers opportunities for innovation in drug design and synthetic chemistry. As research continues to uncover new therapeutic targets and methodologies, compounds like this are likely to play an increasingly important role in the development of next-generation pharmaceuticals.